Cas no 101990-64-1 (3-Pyridinecarbonylchloride, 6-(methylthio)-)

• Product Name: 3-Pyridinecarbonylchloride, 6-(methylthio)-
• CAS No: 101990-64-1
• MF: C₇H₆ClNOS
• MW: 187.646639347076
• CID: 124820
• PubChem ID: 13922140
• Update Time: 2025-04-18

3-Pyridinecarbonylchloride, 6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonylchloride, 6-(methylthio)-
• 3-Pyridinecarbonyl chloride, 6-(methylthio)- (9CI)
• 6-methylsulfanylpyridine-3-carbonyl chloride
• 6-(Methylthio)nicotinoylchloride
• ACMC-20m50e
• AG-D-09924
• CTK0H2416
• DTXSID40552513
• 101990-64-1
• 6-(Methylsulfanyl)nicotinoyl chloride
• 6-(Methylsulfanyl)pyridine-3-carbonyl chloride

• Inchi： 1S/C7H6ClNOS/c1-11-6-3-2-5(4-9-6)7(8)10/h2-4H,1H3
• InChI Key： IXXRJKDGCKPNSY-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C=C1)SC)=O

Computed Properties

• Exact Mass: 186.98598
• Monoisotopic Mass: 186.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• PSA: 29.96
• LogP: 2.18250